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Sapelin B

Name: Sapelin B
Brand: Smolecule
SKU: S542421
Rating: 5 (1 reviews)

Catalog No.

S542421

CAS No.

26790-94-3

M.F

C30H50O4

M. Wt

474.7 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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General Information

CAS Number

26790-94-3

Product Name

Sapelin B

IUPAC Name

(3S,4R,6S)-6-[(3R,5R,9R,10R,13S,14S,17S)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2,2-dimethyloxepane-3,4-diol

Molecular Formula

C30H50O4

Molecular Weight

474.7 g/mol

InChI

InChI=1S/C30H50O4/c1-26(2)23-9-8-21-20(28(23,5)13-12-24(26)32)11-15-29(6)19(10-14-30(21,29)7)18-16-22(31)25(33)27(3,4)34-17-18/h8,18-20,22-25,31-33H,9-17H2,1-7H3/t18-,19+,20+,22-,23+,24-,25+,28-,29+,30-/m1/s1

InChI Key

NIFGYDXBCZOSPH-YVPSIGJHSA-N

SMILES

Array

solubility

Soluble in DMSO

Synonyms

Sapelin B; NSC 270047; NSC-270047; NSC270047;

Canonical SMILES

CC1(C(CCC2(C1CC=C3C2CCC4(C3(CCC4C5CC(C(C(OC5)(C)C)O)O)C)C)C)O)C

Isomeric SMILES

C[C@@]12CC[C@H]3C(=CC[C@@H]4[C@@]3(CC[C@H](C4(C)C)O)C)[C@]1(CC[C@H]2[C@@H]5C[C@H]([C@@H](C(OC5)(C)C)O)O)C

The exact mass of the compound Sapelin B is 474.3709 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 270047. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

XLogP3

5.5

Hydrogen Bond Acceptor Count

Hydrogen Bond Donor Count

Exact Mass

474.37091007 Da

Monoisotopic Mass

474.37091007 Da

Heavy Atom Count

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

LP3FP222UH

Dates

Last modified: 02-18-2024

Reference

1: Mitsui K, Saito H, Yamamura R, Fukaya H, Hitotsuyanagi Y, Takeya K. Apotirucallane and tirucallane triterpenoids from Cedrela sinensis. Chem Pharm Bull (Tokyo). 2007 Oct;55(10):1442-7. PubMed PMID: 17917286.

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